Cas no 54246-07-0 (BENZALDEHYDE, 3-HYDROXY-5-IODO-4-METHOXY-)

• Product name: BENZALDEHYDE, 3-HYDROXY-5-IODO-4-METHOXY-
• CAS No: 54246-07-0
• MF: C₈H₇IO₃
• MW: 278.043854951859
• CID: 3350504
• PubChem ID: 12927998

BENZALDEHYDE, 3-HYDROXY-5-IODO-4-METHOXY- Chemical and Physical Properties

Names and Identifiers

• BENZALDEHYDE, 3-HYDROXY-5-IODO-4-METHOXY-
• CHEMBL89321
• 54246-07-0
• DTXSID701284149
• 3-Hydroxy-5-iodo-4-methoxy-benzaldehyde
• 3-hydroxy-5-iodo-4-methoxybenzaldehyde

• Inchi： InChI=1S/C8H7IO3/c1-12-8-6(9)2-5(4-10)3-7(8)11/h2-4,11H,1H3
• InChI Key： WLVONXUJGXQSRR-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 277.94399g/mol
• Monoisotopic Mass: 277.94399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols